Cas no 2172312-49-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid
• CAS No: 2172312-49-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6330290
• PubChem ID: 165546241
• Update Time: 2025-06-11

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]benzoic acid
• EN300-1510978
• 2172312-49-9

• Inchi： 1S/C28H28N2O5/c1-18(11-16-26(31)30(2)20-14-12-19(13-15-20)27(32)33)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,12-15,18,25H,11,16-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： FXSRXZGNWAPGKB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(C)C1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid

Professional Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic Acid (CAS No. 2172312-49-9)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid, identified by its CAS number 2172312-49-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biomedical applications, particularly in the development of novel therapeutic agents. The intricate structure of this molecule, featuring a benzoic acid backbone adorned with functional groups such as an N-methylpentanamide moiety and a fluorenylmethoxycarbonyl (Fmoc) group, makes it a subject of intense research interest.

The N-methylpentanamide component of the molecule introduces a unique set of pharmacokinetic and pharmacodynamic characteristics, which are critical for determining its suitability as a drug candidate. This functional group is known to enhance the solubility and metabolic stability of molecules, making them more amenable for oral administration and systemic circulation. In contrast, the presence of the fluorenylmethoxycarbonyl group serves multiple purposes, including protecting reactive amine groups during synthesis and facilitating controlled release mechanisms in drug delivery systems.

The benzoic acid moiety, a well-established pharmacophore in medicinal chemistry, contributes to the overall bioactivity of the compound by providing a hydrophobic core and enabling interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the role of benzoic acid derivatives in modulating inflammatory pathways and antioxidant responses, suggesting that compounds like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid may have therapeutic potential in conditions associated with oxidative stress and inflammation.

In the realm of drug discovery, the synthesis and characterization of this compound have been influenced by advancements in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. The Fmoc group, which is commonly employed in SPPS for protecting amine functions during sequential peptide assembly, has enabled researchers to explore complex molecular architectures with high precision. This approach has been instrumental in developing novel peptidomimetics and analogs that mimic the bioactivity of natural peptides while offering improved pharmacological profiles.

The structural features of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid also make it an attractive candidate for studying molecular interactions at the atomic level. High-resolution crystallographic studies have revealed detailed insights into how this compound interacts with biological targets, providing valuable information for rational drug design. These structural insights have been complemented by computational modeling techniques, which have allowed researchers to predict binding affinities and optimize molecular properties for enhanced efficacy.

Recent research has demonstrated that derivatives of benzoic acid can exhibit potent antimicrobial and anti-cancer properties. The presence of both hydrophobic and polar functional groups in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid enhances its ability to penetrate cellular membranes while maintaining stability within biological environments. This balance is crucial for achieving targeted delivery to specific pathological sites without causing off-target effects.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also introduces fluorine atoms into the molecular structure. Fluorine atoms are known to influence metabolic pathways and binding interactions, often leading to improved drug properties such as increased bioavailability and prolonged half-life. The incorporation of fluorine into pharmaceuticals has been a cornerstone of modern drug development, with numerous successful examples in oncology and neurology.

The N-methylpentanamide moiety further contributes to the complexity and functionality of this compound. This group is commonly found in bioactive molecules due to its ability to enhance solubility while maintaining hydrophobic interactions necessary for binding to biological targets. The N-methyl group provides steric bulk, which can be exploited to fine-tune binding affinities and selectivity profiles. In recent years, there has been growing interest in N-methylated amides as key pharmacophores in drug discovery, owing to their versatility and efficacy.

Ongoing studies are exploring the potential applications of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid in various therapeutic areas. Preliminary findings suggest that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its structural features make it a promising candidate for developing novel anti-cancer agents that target specific enzymatic pathways or receptor interactions associated with tumor growth and progression.

The synthesis methodologies employed for producing this compound have evolved significantly over the years, reflecting advancements in synthetic organic chemistry. Modern synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobenzoic acid (CAS No. 2172312-49-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored pharmacological properties. Its unique combination of functional groups makes it a versatile molecule with potential applications across multiple therapeutic domains. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in shaping future treatments for human diseases.